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Compound of Interest

Compound Name: Isosorbide-2-mononitrate-13C6

Cat. No.: B12391928

Isosorbide-2-mononitrate-13C6: A Technical
Guide for Researchers

For research use only. Not for human or veterinary use.

This technical guide provides an in-depth overview of Isosorbide-2-mononitrate-13C6, a
stable isotope-labeled compound designed for use in quantitative analytical studies. This
document is intended for researchers, scientists, and drug development professionals who
require a reliable internal standard for the accurate quantification of Isosorbide-2-mononitrate.

Introduction to Isosorbide-2-mononitrate-13C6

Isosorbide-2-mononitrate-13C6 is the 13C labeled version of Isosorbide-2-mononitrate.[1][2] It
is a high-purity stable isotope-labeled internal standard used for the accurate quantification of
Isosorbide-2-mononitrate in complex matrices using techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3]
The incorporation of six carbon-13 isotopes provides a distinct mass shift, allowing for clear
differentiation from the unlabeled analyte while maintaining nearly identical chemical and
physical properties. This co-elution characteristic is crucial for correcting variations during
sample preparation and analysis, thereby enhancing the accuracy and precision of quantitative
results.[4]
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Isosorbide-2-mononitrate itself is a metabolite of Isosorbide Dinitrate and is used as an
antianginal agent to prevent chest pain in patients with coronary artery disease. Therefore,
accurate measurement of its concentration in biological samples is essential in
pharmacokinetic and metabolic studies.

Chemical Structure and Properties

The chemical structure of Isosorbide-2-mononitrate-13C6 is identical to that of Isosorbide-2-
mononitrate, with the exception that all six carbon atoms have been replaced with the carbon-
13 isotope.

IUPAC Name: (3S,3aS,S,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl nitrate-13C6[3]
Chemical Formula: 3CeHsNOe
SMILES: O=--INVALID-LINK--O[13C@ @H]1--INVALID-LINK--([H])[13C@]2([H])O[13CH2]1[3]

The following table summarizes the key quantitative data for Isosorbide-2-mononitrate-13C6:

Property Value Source(s)
CAS Number 1391051-97-0 [3]
Molecular Formula 13C6HoNOs [31[5]
Molecular Weight 197.09 g/mol [31[5]
Purity (by HPLC) >95% [3]

Experimental Protocols

While specific experimental protocols for Isosorbide-2-mononitrate-13C6 are not publicly
available, a general methodology for its use as a stable isotope-labeled internal standard in LC-
MS based quantitative analysis is provided below. This protocol is intended as a guideline and
should be optimized for specific applications.

General Protocol for Quantification of Isosorbide-2-
mononitrate using Isosorbide-2-mononitrate-13C6 as an
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Internal Standard

Objective: To accurately quantify the concentration of Isosorbide-2-mononitrate in a biological
matrix (e.g., plasma, urine) by liquid chromatography-tandem mass spectrometry (LC-MS/MS)
using Isosorbide-2-mononitrate-13C6 as an internal standard.

Materials:

Isosorbide-2-mononitrate analytical standard

¢ Isosorbide-2-mononitrate-13C6 internal standard

 Biological matrix (e.g., plasma, urine)

o High-purity solvents (e.g., methanol, acetonitrile, water)

e Formic acid or ammonium acetate (for mobile phase modification)

e Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cartridges/reagents

o LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

o Preparation of Stock Solutions:

o Prepare a stock solution of Isosorbide-2-mononitrate at a known concentration (e.g., 1
mg/mL) in a suitable solvent (e.g., methanol).

o Prepare a stock solution of Isosorbide-2-mononitrate-13C6 at a known concentration
(e.g., 1 mg/mL) in the same solvent.

o Preparation of Calibration Standards and Quality Control (QC) Samples:

o Prepare a series of calibration standards by spiking known amounts of the Isosorbide-2-
mononitrate stock solution into the blank biological matrix to achieve a range of
concentrations that covers the expected analyte concentration in the samples.

o Prepare QC samples at low, medium, and high concentrations in the same manner.
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e Sample Preparation:
o Thaw the unknown samples, calibration standards, and QC samples.

o To a fixed volume of each sample (e.g., 100 pL), add a precise volume of the Isosorbide-
2-mononitrate-13C6 working solution to achieve a constant concentration across all
samples.

o Perform sample extraction to remove proteins and other interfering substances. This can
be achieved by:

» Protein Precipitation: Add a precipitating agent (e.g., acetonitrile), vortex, and centrifuge.
Collect the supernatant.

» Liquid-Liquid Extraction (LLE): Add an immiscible organic solvent, vortex, and
centrifuge. Collect the organic layer.

» Solid-Phase Extraction (SPE): Condition the SPE cartridge, load the sample, wash, and
elute the analyte.

o Evaporate the solvent from the extracted samples and reconstitute in the mobile phase.
e LC-MS/MS Analysis:

o Set up the LC method, including the analytical column, mobile phases, gradient, and flow
rate, to achieve chromatographic separation of Isosorbide-2-mononitrate from matrix
components.

o Optimize the MS/MS parameters for both Isosorbide-2-mononitrate and Isosorbide-2-
mononitrate-13C6. This includes selecting the precursor and product ions for multiple
reaction monitoring (MRM) and optimizing collision energy and other source parameters.

o Inject the prepared samples, calibration standards, and QC samples into the LC-MS/MS
system.

e Data Analysis:
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o Integrate the peak areas for the MRM transitions of both the analyte (Isosorbide-2-
mononitrate) and the internal standard (Isosorbide-2-mononitrate-13C6).

o Calculate the peak area ratio of the analyte to the internal standard for each sample.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards. A linear regression with a weighting factor is typically used.

o Determine the concentration of Isosorbide-2-mononitrate in the unknown samples and QC
samples by interpolating their peak area ratios from the calibration curve.

Visualization of the Labeled-Unlabeled Relationship

The following diagram illustrates the direct relationship between Isosorbide-2-mononitrate and
its stable isotope-labeled counterpart.
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Caption: Relationship between unlabeled and 13C-labeled Isosorbide-2-mononitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/isosorbide-2-mononitrate-13c6.html
https://documents.thermofisher.com/TFS-Assets/CMD/Reference-Materials/wp-002706-ms-tsq-altis-targeted-clinical-metabolomics-lcms-wp00270-en.pdf
https://clearsynth.com/product/isosorbide-2-mononitrate-13c6
https://pubmed.ncbi.nlm.nih.gov/22119139/
https://pubmed.ncbi.nlm.nih.gov/22119139/
https://pubmed.ncbi.nlm.nih.gov/22119139/
https://www.simsonpharma.com/product/isosorbide-2-mononitrate
https://www.simsonpharma.com/product/isosorbide-2-mononitrate
https://www.benchchem.com/product/b12391928#what-is-isosorbide-2-mononitrate-13c6-and-its-chemical-structure
https://www.benchchem.com/product/b12391928#what-is-isosorbide-2-mononitrate-13c6-and-its-chemical-structure
https://www.benchchem.com/product/b12391928#what-is-isosorbide-2-mononitrate-13c6-and-its-chemical-structure
https://www.benchchem.com/product/b12391928#what-is-isosorbide-2-mononitrate-13c6-and-its-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

